2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(4-methoxy-2,3-dimethylphenyl)methyl]-4-(quinolin-8-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C26H33N3O2/c1-19-20(2)25(31-3)10-9-22(19)17-29-14-13-28(18-24(29)11-15-30)16-23-7-4-6-21-8-5-12-27-26(21)23/h4-10,12,24,30H,11,13-18H2,1-3H3
• InChI Key: FTVWJTNMODSIFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)OC)CN2CCN(CC2CCO)CC3=CC=CC4=C3N=CC=C4
• Molecular Formula: C26H33N3O2
• Molecular Weight: 419.6 g/mol

Description

2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound, also known as MCL-1 inhibitor, has shown promise in the treatment of various types of cancer and has been the subject of numerous studies in recent years.

Mechanism of Action

The mechanism of action of 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol involves binding to the 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol protein and preventing it from functioning properly. This leads to apoptosis, or programmed cell death, in cancer cells that rely on 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol for survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol have been extensively studied in vitro and in vivo. In addition to inducing apoptosis in cancer cells, this compound has also been shown to inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol in lab experiments is its specificity for the 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol protein. This allows researchers to target cancer cells that rely on this protein for survival without affecting healthy cells. However, the limitations of this compound include its relatively low solubility and stability, which can make it difficult to work with in certain applications.

Future Directions

There are numerous future directions for research involving 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol. One potential area of focus is the development of more efficient synthesis methods that can produce higher yields of the compound. Additionally, researchers may explore the use of this compound in combination with other cancer treatments to enhance its efficacy. Finally, further studies are needed to fully understand the potential advantages and limitations of using this compound in various scientific research applications.

Synthesis Methods

The synthesis of 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol involves a multi-step process that requires the use of various reagents and catalysts. The exact synthesis method can vary depending on the specific application and desired purity of the compound.

Scientific Research Applications

2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol has been shown to have significant potential for use in scientific research. Specifically, this compound has been studied for its ability to inhibit the activity of 2-[1-(4-methoxy-2,3-dimethylbenzyl)-4-(8-quinolinylmethyl)-2-piperazinyl]ethanol, a protein that is often overexpressed in cancer cells and contributes to their survival.